Cas no 1213482-16-6 ((1R)-1-(6-chloropyridin-2-yl)ethan-1-amine)

• Product Name: (1R)-1-(6-chloropyridin-2-yl)ethan-1-amine
• CAS No: 1213482-16-6
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• MDL: MFCD11008069
• CID: 5593229
• PubChem ID: 55262370
• Update Time: 2025-06-29

(1R)-1-(6-chloropyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, 6-chloro-α-methyl-, (αR)-
• (R)-1-(6-chloropyridin-2-yl)ethan-1-amine
• 1213482-16-6
• AKOS006302315
• EN300-1966209
• (1r)-1-(6-chloropyridin-2-yl)ethan-1-amine
• (1R)-1-(6-chloropyridin-2-yl)ethan-1-amine

• MDL： MFCD11008069
• Inchi： 1S/C7H9ClN2/c1-5(9)6-3-2-4-7(8)10-6/h2-5H,9H2,1H3/t5-/m1/s1
• InChI Key： BKQIIQHHFWJFAI-RXMQYKEDSA-N
• SMILES： [C@@H](C1=CC=CC(=N1)Cl)(N)C

Computed Properties

• Exact Mass: 156.0454260g/mol
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 228.6±25.0 °C(Predicted)
• pka: 8.77±0.50(Predicted)

Additional information on (1R)-1-(6-chloropyridin-2-yl)ethan-1-amine

Introduction to (1R)-1-(6-chloropyridin-2-yl)ethan-1-amine (CAS No. 1213482-16-6)

(1R)-1-(6-chloropyridin-2-yl)ethan-1-amine, also known by its CAS number 1213482-16-6, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and a chlorinated pyridine ring, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of (1R)-1-(6-chloropyridin-2-yl)ethan-1-amine consists of an ethylamine moiety attached to a 6-chloropyridine ring, with the chiral center located at the carbon atom adjacent to the nitrogen atom. This specific configuration imparts distinct properties to the compound, making it a valuable candidate for various pharmaceutical studies.

Recent research has highlighted the potential of (1R)-1-(6-chloropyridin-2-yl)ethan-1-amine in several therapeutic areas. One notable application is in the development of novel antiviral agents. Studies have shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interactions with key viral enzymes or host cell receptors.

In addition to its antiviral properties, (1R)-1-(6-chloropyridin-2-yl)ethan-1-amine has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can modulate serotonin and norepinephrine levels in the brain, suggesting its utility in treating mood disorders. The chiral nature of the compound may play a crucial role in its pharmacological effects, as enantiomers often exhibit different biological activities.

The synthesis of (1R)-1-(6-chloropyridin-2-yl)ethan-1-amine has been optimized using various methodologies, including asymmetric synthesis and chiral resolution techniques. These methods ensure high enantiomeric purity, which is essential for pharmaceutical applications where the biological activity and safety profile can be significantly influenced by the presence of specific enantiomers.

Pharmacokinetic studies have provided valuable insights into the behavior of (1R)-1-(6-chloropyridin-2-yl)ethan-1-amine in vivo. The compound has been shown to exhibit good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as a drug candidate. Additionally, preliminary toxicity studies have indicated that it has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

The potential applications of (1R)-1-(6-chloropyridin-2-yl)ethan-1-amine extend beyond antiviral and antidepressant therapies. Ongoing research is exploring its use in other therapeutic areas, such as neurodegenerative diseases and cancer. For instance, preliminary studies have suggested that this compound may have neuroprotective effects and could potentially be used to treat conditions like Alzheimer's disease.

In conclusion, (1R)-1-(6-chloropyridin-2-yl)ethan-1-amine (CAS No. 1213482-16-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and chiral nature make it an attractive candidate for further pharmaceutical development. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and drug discovery.